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Compound of Interest

Compound Name:
Potassium glycerophosphate

trihydrate

Cat. No.: B074131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of potassium glycerophosphate trihydrate. The information is curated for

researchers, scientists, and professionals in drug development who utilize this compound in

their work.

Core Physical and Chemical Data
Potassium glycerophosphate trihydrate is an organophosphorus compound widely used in

biochemical research and pharmaceutical formulations. Its high solubility and role as a

phosphate donor make it a valuable component in cell culture media and parenteral nutrition

solutions.[1]

Quantitative Physical Properties
The key physical properties of potassium glycerophosphate trihydrate are summarized in

the table below for quick reference.
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Property Value Citations

Molecular Formula C₃H₇K₂O₆P·3H₂O [2][3]

Molecular Weight 248.25 g/mol (anhydrous) [4][5]

Appearance

Colorless to pale yellow,

viscous liquid or solid. Often

marketed as a 50-75%

aqueous solution.

[1][4][6]

Boiling Point 485.5 °C at 760 mmHg [7]

Solubility in Water
Very soluble (approx. 500 g/L

at 25°C)
[1][7]

Solubility in Alcohol Soluble [6][7]

Solubility in Organic Solvents
Insoluble in ether and

chloroform
[1][7]

Taste Salty [1]

Odor Odorless [7]

Quantitative Chemical Properties
The chemical characteristics of potassium glycerophosphate trihydrate are detailed in the

following table.
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Property Value/Description Citations

pH of Aqueous Solution 9.5 - 11.3 (for a 20% solution) [1][7]

Chemical Stability

Stable under normal laboratory

and recommended storage

conditions.

[1][8]

Reactivity

In aqueous solutions, it

dissociates into

glycerophosphate anions and

potassium cations. It may form

precipitates with certain metal

ions like calcium or

magnesium.

[1]

Percent Composition

C: 14.51%, H: 2.84%, K:

31.50%, O: 38.67%, P:

12.48%

[4]

Experimental Protocols
The following sections describe generalized experimental methodologies for determining the

key physical and chemical properties of a compound like potassium glycerophosphate
trihydrate.

Determination of Solubility (Shake-Flask Method)
This protocol is a standard method for determining the water solubility of a chemical substance.

Preparation: Add an excess amount of potassium glycerophosphate trihydrate to a

known volume of deionized water in a flask at a constant temperature (e.g., 25°C).

Equilibration: Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: Separate the undissolved solid from the aqueous phase via centrifugation

or filtration.
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Analysis: Determine the concentration of the dissolved potassium glycerophosphate
trihydrate in the clear aqueous phase using a suitable analytical technique, such as high-

performance liquid chromatography (HPLC) or gravimetric analysis after solvent evaporation.

Measurement of pH of an Aqueous Solution
This protocol follows the standard electrometric method for pH measurement.

Apparatus: A calibrated pH meter with a glass electrode is required.

Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket

the expected pH of the sample (e.g., pH 7 and pH 10).

Sample Preparation: Prepare a 20% (w/v) aqueous solution of potassium
glycerophosphate trihydrate by dissolving the compound in deionized water.

Measurement: Immerse the pH electrode in the sample solution and record the stable pH

reading. Ensure the temperature of the sample is recorded as pH is temperature-dependent.

Determination of Melting Point (Capillary Method)
This is a common method for determining the melting point of a crystalline solid.

Sample Preparation: Place a small, dry sample of potassium glycerophosphate trihydrate
into a capillary tube, sealed at one end.

Apparatus: Use a melting point apparatus, which consists of a heated block and a

thermometer or an automated detection system.

Heating: Place the capillary tube in the apparatus and heat at a slow, controlled rate (e.g., 1-

2 °C per minute) near the expected melting point.

Observation: Record the temperature at which the substance first begins to melt and the

temperature at which it is completely liquid. This range is the melting point. For pure

substances, this range is typically narrow.

Synthesis and Biological Role
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The following diagrams illustrate the synthesis of potassium glycerophosphate, its role in

cellular metabolism, and a typical workflow for its use in cell culture.

Synthesis of Potassium Glycerophosphate
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Caption: Chemical Synthesis of Potassium Glycerophosphate.
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Role in Cellular Metabolism
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Caption: Role of Potassium Glycerophosphate in Cellular Metabolism.
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Workflow: Cell Culture Media Preparation

Start: Prepare Powdered Media

Dissolve in Distilled Water

Add Supplements
(e.g., L-glutamine, antibiotics)

Add Potassium Glycerophosphate
(as phosphate source)

Adjust pH

Filter Sterilize (0.22 µm filter)

Ready-to-use Media

Click to download full resolution via product page

Caption: Workflow for Cell Culture Media Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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